Cas no 78062-20-1 (1,3-Diazet-2(1H)-one, 4-amino-)

• Product Name: 1,3-Diazet-2(1H)-one, 4-amino-
• CAS No: 78062-20-1
• MF: C₂H₃N₃O
• MW: 85.0647194385529
• CID: 535052
• PubChem ID: 22323256
• Update Time: 2025-04-19

1,3-Diazet-2(1H)-one, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazet-2(1H)-one, 4-amino-
• 4-amino-1H-1,3-diazet-2-one
• DTXSID70624757
• 4-Amino-1,3-diazet-2(1H)-one
• 78062-20-1

• Inchi： 1S/C2H3N3O/c3-1-4-2(6)5-1/h(H3,3,4,5,6)
• InChI Key： RADWEERUPCRDRI-UHFFFAOYSA-N
• SMILES： O=C1N=C(N)N1

Computed Properties

• Exact Mass: 85.027611728g/mol
• Monoisotopic Mass: 85.027611728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 67.5Ų